Cas no 1805033-65-1 (Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)

Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromomethyl and trifluoromethoxy/trifluoromethyl groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. Its electron-withdrawing substituents contribute to improved metabolic stability in bioactive compounds. The ethyl ester moiety offers additional flexibility for hydrolysis or transesterification, facilitating downstream modifications. This compound is particularly valuable in the development of fluorinated heterocycles, where its structural features can influence potency and selectivity in target molecules. Proper handling is advised due to the bromomethyl group's potential lability.
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate structure
1805033-65-1 structure
Product Name:Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
CAS No:1805033-65-1
MF:C12H10BrF6NO3
MW:410.107123851776
CID:4843771
Update Time:2025-11-01

Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
    • Inchi: 1S/C12H10BrF6NO3/c1-2-22-9(21)3-6-8(4-13)20-5-7(11(14,15)16)10(6)23-12(17,18)19/h5H,2-4H2,1H3
    • InChI Key: JMJVDIASLHYFMM-UHFFFAOYSA-N
    • SMILES: BrCC1C(CC(=O)OCC)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 403
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.4

Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029081532-1g
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
1805033-65-1 97%
1g
$1,475.10 2022-04-01

Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Related Literature

Additional information on Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

Recent Advances in the Synthesis and Applications of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1)

Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, serves as a critical intermediate in the synthesis of novel pharmaceuticals, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of next-generation therapeutics, owing to its versatile reactivity and ability to modulate biological activity.

The synthesis of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate involves a multi-step process that includes bromination, esterification, and the introduction of trifluoromethoxy groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability and byproduct formation. The study also explored the compound's role as a key intermediate in the synthesis of pyridine-based inhibitors, which have shown promise in targeting protein kinases involved in cancer progression.

In addition to its synthetic utility, recent research has investigated the pharmacological applications of derivatives derived from this compound. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of a series of pyridine-3-acetate derivatives that exhibit potent activity against inflammatory cytokines. These derivatives, synthesized using Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate as a precursor, demonstrated significant inhibition of TNF-α and IL-6 in preclinical models, suggesting potential applications in autoimmune diseases such as rheumatoid arthritis.

Furthermore, the compound's unique structural features have been leveraged in the design of CNS-targeting agents. A recent study in ACS Chemical Neuroscience highlighted its use in the synthesis of novel GABAA receptor modulators, which showed enhanced blood-brain barrier permeability and improved efficacy in animal models of anxiety and epilepsy. The incorporation of the trifluoromethoxy group was found to be critical for binding affinity, underscoring the importance of this moiety in drug design.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate. Issues such as cost-effective synthesis, stability under physiological conditions, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and thorough preclinical evaluations.

In conclusion, Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1) represents a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery and development. Its versatility and potential for generating bioactive derivatives make it a compound of interest for future research. Continued exploration of its synthetic pathways and pharmacological properties is expected to yield further insights and therapeutic breakthroughs in the coming years.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd